Cas no 2168380-42-3 (2-cyclopropyl-N-methyl-7H-pyrrolo2,3-dpyrimidin-4-amine)

• Product Name: 2-cyclopropyl-N-methyl-7H-pyrrolo2,3-dpyrimidin-4-amine
• CAS No: 2168380-42-3
• MF: C₁₀H₁₂N₄
• MW: 188.22908115387
• CID: 6512417
• PubChem ID: 165765683
• Update Time: 2025-06-29

2-cyclopropyl-N-methyl-7H-pyrrolo2,3-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-N-methyl-7H-pyrrolo2,3-dpyrimidin-4-amine
• 2-cyclopropyl-N-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine
• EN300-1582086
• 2168380-42-3

• Inchi： 1S/C10H12N4/c1-11-9-7-4-5-12-10(7)14-8(13-9)6-2-3-6/h4-6H,2-3H2,1H3,(H2,11,12,13,14)
• InChI Key： NOPFHFOSWIDYDC-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CN2)C(NC)=NC=1C1CC1

Computed Properties

• Exact Mass: 188.106196400g/mol
• Monoisotopic Mass: 188.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 53.6Ų

Additional information on 2-cyclopropyl-N-methyl-7H-pyrrolo2,3-dpyrimidin-4-amine

Introduction to 2-cyclopropyl-N-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine (CAS No. 2168380-42-3)

2-cyclopropyl-N-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine, identified by its CAS number 2168380-42-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrolopyrimidine class, a structural motif widely recognized for its biological activity and potential therapeutic applications. The presence of a cyclopropyl group and a methyl substituent in its molecular framework contributes to its unique chemical properties and biological interactions, making it a subject of extensive research and development.

The pyrrolopyrimidine scaffold is a privileged structure in drug discovery, exhibiting diverse biological activities including antiviral, anticancer, and antimicrobial properties. The specific arrangement of atoms in 2-cyclopropyl-N-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine allows for selective binding to biological targets, which is crucial for the development of novel therapeutic agents. Recent studies have highlighted the importance of this compound in the design of small-molecule inhibitors targeting key enzymes and receptors involved in various diseases.

In the realm of oncology, 2-cyclopropyl-N-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine has been investigated for its potential role in modulating pathways associated with cancer cell proliferation and survival. Preclinical studies have demonstrated that this compound can interact with enzymes such as kinases, which are often overexpressed in tumor cells. By inhibiting these kinases, the compound may disrupt signaling cascades that promote tumor growth and metastasis. Furthermore, its ability to penetrate cellular membranes suggests that it could be an effective candidate for systemic therapy.

Another area of interest lies in the antimicrobial applications of 2-cyclopropyl-N-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine. The increasing prevalence of antibiotic-resistant bacteria has underscored the need for novel antimicrobial agents. The unique chemical structure of this compound allows it to interfere with bacterial metabolic pathways, potentially offering a new strategy against resistant strains. Researchers are exploring its efficacy against various bacterial species, including those that have developed resistance to conventional antibiotics.

The synthesis of 2-cyclopropyl-N-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The cyclopropyl group introduces steric hindrance, which can influence both the reactivity and selectivity of the molecule during synthesis. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the pyrrolopyrimidine core efficiently. These methods not only enhance the synthetic route but also improve the overall quality of the final product.

From a medicinal chemistry perspective, 2-cyclopropyl-N-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine serves as a valuable scaffold for structure-based drug design. By modifying its chemical structure, researchers can fine-tune its biological activity and pharmacokinetic properties. Computational modeling techniques, such as molecular docking and dynamic simulations, are used to predict how the compound interacts with biological targets at the atomic level. These studies provide insights into optimizing the molecule for better therapeutic efficacy and reduced side effects.

The pharmacological profile of 2-cyclopropyl-N-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine is further enhanced by its favorable solubility and stability characteristics. These properties are critical for drug formulation and delivery, ensuring that the compound remains effective throughout its intended use. Additionally, preclinical toxicology studies have assessed its safety profile, providing reassurance about its potential as a therapeutic agent. The results indicate that the compound is well-tolerated at relevant doses, paving the way for further clinical investigations.

In conclusion, 2-cyclopropyl-N-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-aminedemonstrates significant promise as a lead compound in pharmaceutical research. Its unique structural features and biological activities make it a compelling candidate for treating various diseases. As research continues to uncover new applications and refine synthetic methodologies, 2168380-42-3is poised to play a crucial role in developing next-generation therapeutics that address unmet medical needs.